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Compound of Interest

Compound Name: ISO-CHLORIDAZON

Cat. No.: B1142978 Get Quote

For Immediate Reference: Key Safety and Logistical Information for Researchers, Scientists,

and Drug Development Professionals

This guide provides essential, procedural guidance for the safe handling, storage, and disposal

of ISO-CHLORIDAZON. By adhering to these protocols, you can minimize exposure risks and

ensure a secure laboratory environment. This information is intended to supplement, not

replace, your institution's established safety protocols and the product's Safety Data Sheet

(SDS).

Essential Personal Protective Equipment (PPE)
The last line of defense against chemical exposure is appropriate PPE.[1][2][3] The following

table summarizes the recommended PPE for handling ISO-CHLORIDAZON, based on general

best practices for pesticide handling.[2][3][4]
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or PVC).[1]

Prevents dermal absorption, a

primary route of exposure.[3]

Discard disposable gloves

after each use and wash

reusable gloves before

removal.[4]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against accidental

splashes that can cause

serious eye irritation.[5][6]

Body Protection

Long-sleeved lab coat or

coveralls.[3] A chemical-

resistant apron is

recommended when handling

concentrates.[7]

Minimizes skin contact with the

substance.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required for handling

large quantities or in case of

insufficient ventilation.

Prevents inhalation of dust or

aerosols, which can be

harmful.[5][6]

Foot Protection
Closed-toe shoes made of a

non-absorbent material.
Protects feet from spills.

Operational Plan: From Receipt to Disposal
A systematic approach to handling ISO-CHLORIDAZON is crucial for safety and research

integrity.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in a cool, dry, well-ventilated area, away from heat, sparks, and open flames.

[6][8] Keep the container tightly closed.[9] Store away from incompatible materials such as
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strong oxidizing agents, strong alkalis, and strong acids.[8] Recommended storage

temperature is 4°C for long-term storage.[6]

Handling and Use
Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition.[3] Have an emergency plan and spill kit accessible.

Weighing and Transfer: Handle in a designated area, preferably within a chemical fume

hood, to minimize inhalation exposure. Avoid generating dust.

Solution Preparation: When preparing solutions, add ISO-CHLORIDAZON to the solvent

slowly to avoid splashing.

Personal Hygiene: Wash hands thoroughly with soap and water after handling, before eating,

drinking, smoking, or using the restroom.[8]

Spill Management
Evacuation: Evacuate non-essential personnel from the immediate spill area.

Ventilation: Ensure the area is well-ventilated.

Containment: For liquid spills, use an inert absorbent material like sand or vermiculite to

contain the spill.[9] For solid spills, carefully sweep or scoop the material to avoid creating

dust.

Cleanup: Collect the absorbed material or spilled solid into a labeled, sealable container for

hazardous waste disposal.

Decontamination: Clean the spill area with a detergent and water solution. For larger spills, a

decontamination solution may be necessary.

Disposal
The primary recommendation for the disposal of unused ISO-CHLORIDAZON is to contact a

licensed professional waste disposal service.[10] Do not allow the chemical to enter drains or

waterways, as it is very toxic to aquatic life.[8] Dispose of contaminated materials, including
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empty containers and used PPE, as hazardous waste in accordance with local, state, and

federal regulations.

Quantitative Data and Physical Properties
The following table summarizes key quantitative data for ISO-CHLORIDAZON.

Property Value Reference

Chemical Formula C₁₀H₈ClN₃O [10]

Molecular Weight 221.64 g/mol [10]

Appearance
White to gray to brown powder

or crystal
[6]

Melting Point 206-210°C [6]

Water Solubility 400 mg/L at 20°C [6][10]

Stability
Stable under normal

conditions.
[8]

Note: Specific Occupational Exposure Limits (OELs) for ISO-CHLORIDAZON were not readily

available in public databases. Always handle with care to minimize any potential exposure.

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water.[4] Seek medical attention if irritation or a

rash occurs.[11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Remove contact lenses if present and

easy to do.[6] Seek medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[12]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately for treatment

advice.[11][12]

Procedural Workflow for Safe Handling
The following diagram illustrates the logical steps for safely handling ISO-CHLORIDAZON in a

laboratory setting.
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Caption: Workflow for the safe handling of ISO-CHLORIDAZON.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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